(E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C18H19NOS2/c20-18(9-8-16-7-4-13-21-16)19-11-10-17(22-14-12-19)15-5-2-1-3-6-15/h1-9,13,17H,10-12,14H2/b9-8+
• InChI Key: PSYBIAYMDHEIDT-CMDGGOBGSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C18H19NOS2
• Molecular Weight: 329.5 g/mol
• CAS No.: 1798413-67-8

Description

(E)-1-(7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one, commonly known as thiazepane, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Thiazepane belongs to the family of thiazepine derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Antimicrobial Properties

• Ultrasound-Enhanced Synthesis for Antimicrobial Applications

  A study by Chate et al. (2011) describes an efficient ultrasound-enhanced synthesis of 1,5-Benzothiazepines, including derivatives similar to the compound , demonstrating significant antimicrobial activities comparable to standard drugs (Chate et al., 2011).

• Synthesis for Antimicrobial Screening

  Another study by Bhat et al. (2014) synthesizes novel derivatives of Benzodiazepines from precursors including similar compounds, which were then screened for antimicrobial, analgesic, and anti-inflammatory activities (Bhat et al., 2014).

Antidepressant Activity

• Potential Antidepressant Medications: Research by Mathew et al. (2014) focuses on synthesizing and evaluating derivatives of the compound for their antidepressant activity, indicating potential utility in mental health treatments (Mathew et al., 2014).

Solvent-Free Synthesis

• Environmentally Friendly Synthesis Methods: A study by Ashok et al. (2017) explores solvent-free microwave-assisted synthesis of related compounds, emphasizing the importance of developing eco-friendly and efficient production methods (Ashok et al., 2017).

Structural and Molecular Analysis

• Crystal Structure Analysis: Research by Nagaraju et al. (2018) and Quoc et al. (2019) provides insights into the crystal structure of similar compounds, enhancing the understanding of their molecular properties and potential applications (Nagaraju et al., 2018); (Quoc et al., 2019).

Generation of Structurally Diverse Libraries

• Versatile Starting Material for Diverse Compounds: Roman (2013) discusses using a related compound as a starting material in various reactions to create a diverse library of compounds, showcasing the versatility of these types of molecules (Roman, 2013).

Cardiotropic Drug Potential

• Angiotensin II Receptor Antagonists: A study by Drapak et al. (2019) investigates the potential of similar compounds as angiotensin II receptor antagonists, suggesting their use in developing antihypertensive and cardiotropic drugs (Drapak et al., 2019).